Methyl 5-nitro-1H-indole-2-carboxylate
Overview
Description
Methyl 5-nitro-1H-indole-2-carboxylate is a substituted 1H-indole . It can be prepared by the esterification of indole-5-carboxylic acid .
Synthesis Analysis
The synthesis of Methyl 5-nitro-1H-indole-2-carboxylate involves several processes such as the biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .Molecular Structure Analysis
The molecular structure of Methyl 5-nitro-1H-indole-2-carboxylate is represented by the empirical formula C10H9NO2 . The SMILES string representation isCOC(=O)c1ccc2[nH]ccc2c1
. Chemical Reactions Analysis
Methyl 5-nitro-1H-indole-2-carboxylate can be used as a reactant in several chemical reactions. These include the biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .Physical And Chemical Properties Analysis
Methyl 5-nitro-1H-indole-2-carboxylate has a molecular weight of 175.18 . It has a melting point of 126-128 °C (lit.) .Scientific Research Applications
- Application : Indole derivatives are used as reactants for the biosynthesis of inhibitors of protein kinases .
- Application : Indole derivatives are used as reactants in the preparation of diphenylsulfonium ylides from Martin’s sulfurane .
- Application : Indole derivatives are used as reactants in cross dehydrogenative coupling reactions .
Biosynthesis of inhibitors of protein kinases
Metal-free Friedel-Crafts alkylation
Preparation of diphenylsulfonium ylides from Martin’s sulfurane
Cross dehydrogenative coupling reactions
Synthesis of indirubin derivatives
- Application : Indole derivatives have been used as biologically active compounds for the treatment of cancer cells .
Biosynthesis of Protein Kinase Inhibitors
Tubulin Polymerization Inhibitors
Antiviral Agents
Anticancer Agents
Antimicrobial Agents
- Application : Indole derivatives are used in the development of Protein Kinase C Theta (PKCθ) inhibitors .
- Application : Indole derivatives have been reported as peptide-mimetic protease-activated receptor-1 (PAR-1) antagonists .
Protein Kinase C Theta (PKCθ) Inhibitors
Tubulin Polymerization Inhibitors
Peptide-mimetic Protease-activated Receptor-1 (PAR-1) Antagonists
Cytosolic Phospholipase A2α Inhibitors
Serotonin 5-HT6 Receptor Ligands
Safety And Hazards
Methyl 5-nitro-1H-indole-2-carboxylate is classified under GHS07. It has hazard statements H315 - H319 - H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338 .
properties
IUPAC Name |
methyl 5-nitro-1H-indole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4/c1-16-10(13)9-5-6-4-7(12(14)15)2-3-8(6)11-9/h2-5,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTZVWKVAXNDAIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50476195 | |
Record name | METHYL 5-NITRO-1H-INDOLE-2-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50476195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-nitro-1H-indole-2-carboxylate | |
CAS RN |
157649-56-4 | |
Record name | METHYL 5-NITRO-1H-INDOLE-2-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50476195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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